Cas no 2171141-50-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid)

(2R)-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in peptide synthesis. The compound’s chiral (2R) configuration ensures stereochemical precision, while the Fmoc moiety provides orthogonal protection for amine functionality, facilitating selective deprotection under mild basic conditions. The 2-methylphenylformamido and 3-methylbutanoic acid substituents enhance steric control, reducing side reactions during coupling steps. This derivative is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard Fmoc-chemistry protocols ensure high yields and purity. Its structural features make it suitable for constructing complex peptides with demanding steric or electronic requirements.
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid structure
2171141-50-5 structure
Product Name:(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
CAS No:2171141-50-5
MF:C28H28N2O5
MW:472.532327651978
CID:5937125
PubChem ID:165805032
Update Time:2025-09-27

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
    • 2171141-50-5
    • EN300-1511214
    • (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
    • Inchi: 1S/C28H28N2O5/c1-16(2)25(27(32)33)30-26(31)18-13-8-14-24(17(18)3)29-28(34)35-15-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-14,16,23,25H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
    • InChI Key: KNFCEDVQQFLLFI-RUZDIDTESA-N
    • SMILES: O(C(NC1=CC=CC(C(N[C@@H](C(=O)O)C(C)C)=O)=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.19982200g/mol
  • Monoisotopic Mass: 472.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1511214-0.05g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1511214-0.1g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1511214-0.25g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1511214-0.5g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1511214-1.0g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
1g
$3368.0 2023-06-05
Enamine
EN300-1511214-2.5g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1511214-5.0g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
5g
$9769.0 2023-06-05
Enamine
EN300-1511214-10.0g
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
10g
$14487.0 2023-06-05
Enamine
EN300-1511214-50mg
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1511214-100mg
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
2171141-50-5
100mg
$2963.0 2023-09-27

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Related Literature

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid

CAS No. 2171141-50-5: Structural and Functional Analysis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid

The compound (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid (CAS No. 2171141-50-5) represents a structurally complex molecule with significant relevance in modern chemical and biochemical research. Its core architecture combines a fluorenylmethyloxycarbonyl (Fmoc)-protected amino group, a substituted phenylformamide moiety, and a chiral 3-methylbutanoic acid backbone. This unique configuration positions the compound as a valuable intermediate in the synthesis of bioactive peptides and small-molecule drugs, particularly in the development of protease inhibitors and enzyme-targeted therapeutics.

The Fmoc group, derived from 9H-fluorene, is a well-established protecting group in solid-phase peptide synthesis (SPPS). Its photolabile nature allows for site-specific deprotection under mild conditions, minimizing side reactions during complex molecule assembly. In this compound, the Fmoc moiety is linked to an amino-substituted phenyl ring via an amide bond, forming a rigid aromatic scaffold that enhances molecular stability and solubility characteristics.

The chiral center at the C-2 position of the butanoic acid chain introduces stereochemical specificity critical for biological activity. The (R) configuration is particularly relevant in enzyme-substrate interactions, where spatial orientation governs binding affinity and catalytic efficiency. Recent studies highlight the role of such chiral intermediates in modulating protease activity, including serine and cysteine proteases implicated in disease pathways such as cancer metastasis and neurodegenerative disorders.

Synthetic approaches to this compound typically involve multistep organic transformations, including amidation reactions between protected amino acids and carboxylic acid derivatives. The use of microwave-assisted synthesis has been reported to improve yield and regioselectivity by accelerating key coupling steps between the Fmoc-amino group and the phenylformamide fragment.

In terms of functional applications, this compound serves as a building block for peptidomimetic drug design. Its amide-rich structure mimics natural peptides while offering enhanced resistance to enzymatic degradation—a critical feature for orally bioavailable therapeutics. For instance, analogs incorporating similar Fmoc-based scaffolds have demonstrated inhibitory activity against HIV protease and matrix metalloproteinases (MMPs), enzymes central to viral replication and tissue remodeling processes.

Emerging research also explores its potential in material science applications. The conjugated aromatic system formed by the fluorene ring provides opportunities for designing optoelectronic materials with tunable photophysical properties. When integrated into polymer matrices or self-assembled nanostructures, such compounds may exhibit fluorescence resonance energy transfer (FRET) phenomena useful for biosensing technologies.

From an analytical chemistry perspective, characterizing this compound requires advanced techniques such as high-resolution mass spectrometry (HRMS) to resolve its exact molecular mass (C₂₃H₂₄N₂O₄) and nuclear magnetic resonance (NMR) spectroscopy to confirm stereochemistry at the C-2 position. X-ray crystallography has been instrumental in elucidating intermolecular hydrogen bonding patterns that influence crystallization behavior—a factor critical for pharmaceutical formulation development.

In environmental chemistry contexts, studies on biodegradation pathways of Fmoc-containing compounds are ongoing to assess their ecological impact after industrial use or disposal. While current data indicate low toxicity under standard conditions, ongoing research focuses on optimizing synthetic routes to reduce waste generation during production cycles.

The growing interest in personalized medicine has further expanded its utility as a probe molecule for studying protein-ligand interactions via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). These biophysical methods enable real-time monitoring of binding kinetics between the compound's functional groups and target enzymes or receptors.

In summary, the combination of structural versatility and functional adaptability makes CAS No. 2171141-50-5 an important platform molecule across multiple disciplines—from pharmaceutical development to nanotechnology applications—while its stereochemical features continue to inspire new strategies in asymmetric synthesis methodologies.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.